Cas no 50464-95-4 (2-Heptanone, 6-methyl-6-(5-methyl-2-furanyl)-)

• Product Name: 2-Heptanone, 6-methyl-6-(5-methyl-2-furanyl)-
• CAS No: 50464-95-4
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 364838
• PubChem ID: 579180
• Update Time: 2025-04-19

2-Heptanone, 6-methyl-6-(5-methyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 6-methyl-6-(5-methyl-2-furanyl)-
• 6-methyl-6-(5-methylfuran-2-yl)heptan-2-one
• 6-Methyl-6-(5-methyl-2-furyl)-2-heptanone #
• DTXSID10342165
• CQPPRTJQWXGAGK-UHFFFAOYSA-N
• 50464-95-4
• SCHEMBL4397305

• Inchi： 1S/C13H20O2/c1-10(14)6-5-9-13(3,4)12-8-7-11(2)15-12/h7-8H,5-6,9H2,1-4H3
• InChI Key： CQPPRTJQWXGAGK-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(C)(C)CCCC(C)=O

Computed Properties

• Exact Mass: 208.1464
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21